2-(4-methylphenyl)-3,4-diphenyl-2,6-dihydro-7H-pyrazolo[3,4-d]pyridazin-7-one

• Molecular Formula: C24H18N4O
• Molecular Weight: 378.4 g/mol
• IUPAC Name: 2-(4-methylphenyl)-3,4-diphenyl-6H-pyrazolo[3,4-d]pyridazin-7-one
• InChI: InChI=1S/C24H18N4O/c1-16-12-14-19(15-13-16)28-23(18-10-6-3-7-11-18)20-21(17-8-4-2-5-9-17)25-26-24(29)22(20)27-28/h2-15H,1H3,(H,26,29)
• InChI Key: YQQAJYZZXKUJPL-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)N2C(=C3C(=NNC(=O)C3=N2)C4=CC=CC=C4)C5=CC=CC=C5

Description

2-(4-methylphenyl)-3,4-diphenyl-2,6-dihydro-7H-pyrazolo[3,4-d]pyridazin-7-one is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is a member of the pyrazolopyridazinone family and has been studied extensively for its unique properties and potential therapeutic benefits.

Mechanism of Action

The exact mechanism of action of 2-(4-methylphenyl)-3,4-diphenyl-2,6-dihydro-7H-pyrazolo[3,4-d]pyridazin-7-one is not fully understood. However, studies have suggested that this compound may act as an inhibitor of certain enzymes or proteins involved in disease processes. Further research is needed to fully elucidate the mechanism of action of this compound.
Biochemical and Physiological Effects:
Studies have shown that 2-(4-methylphenyl)-3,4-diphenyl-2,6-dihydro-7H-pyrazolo[3,4-d]pyridazin-7-one can have a variety of biochemical and physiological effects. For example, this compound has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models. Additionally, this compound has been shown to have neuroprotective effects in certain models of neurodegenerative disease.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4-methylphenyl)-3,4-diphenyl-2,6-dihydro-7H-pyrazolo[3,4-d]pyridazin-7-one in lab experiments is its potential therapeutic benefits. This compound has shown promise as a potential therapeutic agent for a variety of diseases, making it a valuable tool for researchers in the field of medicinal chemistry. However, one limitation of using this compound in lab experiments is its relatively complex synthesis method, which can make it difficult to obtain in large quantities.

Future Directions

There are several future directions for research on 2-(4-methylphenyl)-3,4-diphenyl-2,6-dihydro-7H-pyrazolo[3,4-d]pyridazin-7-one. One area of interest is in the development of new synthesis methods that are more efficient and scalable, allowing for larger quantities of this compound to be produced. Additionally, further research is needed to fully elucidate the mechanism of action of this compound and its potential therapeutic benefits for various diseases. Finally, researchers may explore the potential use of this compound in combination with other therapeutic agents to enhance its efficacy.
In conclusion, 2-(4-methylphenyl)-3,4-diphenyl-2,6-dihydro-7H-pyrazolo[3,4-d]pyridazin-7-one is a unique chemical compound that has shown promise as a potential therapeutic agent for a variety of diseases. Its complex synthesis method and potential therapeutic benefits make it a valuable tool for researchers in the field of medicinal chemistry. Further research is needed to fully elucidate the mechanism of action of this compound and its potential applications in scientific research.

Synthesis Methods

The synthesis of 2-(4-methylphenyl)-3,4-diphenyl-2,6-dihydro-7H-pyrazolo[3,4-d]pyridazin-7-one can be achieved through a variety of methods. One commonly used method involves the reaction of 4-methylbenzaldehyde, benzylamine, and diphenylacetonitrile in the presence of a catalyst such as trifluoroacetic acid. The resulting product can then be purified through recrystallization or column chromatography.

Scientific Research Applications

2-(4-methylphenyl)-3,4-diphenyl-2,6-dihydro-7H-pyrazolo[3,4-d]pyridazin-7-one has been studied extensively for its potential applications in scientific research. One area of interest is in the field of medicinal chemistry, where this compound has shown promise as a potential therapeutic agent for a variety of diseases including cancer, inflammation, and neurodegenerative disorders.